Cas no 875740-46-8 (1-{2-(trifluoromethyl)phenylmethyl}-1H-pyrazole)

• Product Name: 1-{2-(trifluoromethyl)phenylmethyl}-1H-pyrazole
• CAS No: 875740-46-8
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 3231365
• PubChem ID: 57253554
• Update Time: 2025-09-27

1-{2-(trifluoromethyl)phenylmethyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-[[2-(TRIFLUOROMETHYL)PHENYL]METHYL]-
• 1-{2-(trifluoromethyl)phenylmethyl}-1H-pyrazole
• 1-([2-(Trifluoromethyl)phenyl]methyl)-1h-pyrazole
• G50329
• 1-(2-(trifluoromethyl)benzyl)-1H-pyrazole
• 1-{[2-(trifluoromethyl)phenyl]methyl}-1H-pyrazole
• 875740-46-8
• 1-[[2-(trifluoromethyl)phenyl]methyl]pyrazole
• N-(2-trifluoromethylbenzyl)pyrazole
• CGNSXMZFNVPNSM-UHFFFAOYSA-N
• EN300-11673074

• Inchi： 1S/C11H9F3N2/c12-11(13,14)10-5-2-1-4-9(10)8-16-7-3-6-15-16/h1-7H,8H2
• InChI Key： CGNSXMZFNVPNSM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1C=CC=N1)(F)F

Computed Properties

• Exact Mass: 226.07178278g/mol
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes